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Ambiguity in "Dipropanoic Acid" Nomenclature
Requires Clarification for In-Depth Analysis
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Compound of Interest

Compound Name: Dipropanoic acid

Cat. No.: B8529689

A comprehensive review of chemical databases and scientific literature reveals that the term
"Dipropanoic acid" is not a standard, unambiguous chemical name. Instead, it appears as a
synonym or part of the name for several distinct and structurally diverse chemical compounds.
To provide an accurate and in-depth technical guide as requested, it is crucial to first identify
the specific molecule of interest.

Initial research has identified at least three different complex molecules referred to as or
containing "dipropanoic acid" in their nomenclature:

e A Porphyrin Derivative: One compound identified is 3-[18-(2-carboxyethyl)-7,12-
bis(ethenyl)-3,8,13,17-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoic acid.[1] This is a
large, complex molecule with a porphyrin core, which is a class of compounds significant in
biochemistry, for example, as part of hemoglobin and chlorophyll. Its properties and
applications would be vastly different from simpler dicarboxylic acids.

o ATriazine Derivative: Another compound is Bis(2-carboxyethyl) Isocyanurate, also known as
1,3,5-Triazine-1,3(2H,4H)-dipropanoic acid.[2] This molecule is based on a triazine ring
structure and is used in applications such as flame retardants and heat stabilizers.[2]

e AThio-urea Derivative: A third, distinct structure is 3,3'-
(DECYLCARBAMOTHIOYLAZANEDIYL)DIPROPANOIC ACID. This is a more specialized
chemical with a thio-urea functional group.
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The significant structural differences between these molecules mean that their chemical and
physical properties, experimental protocols for their study, and their roles in signaling pathways
or other biological and chemical processes are entirely different.

To proceed with the creation of a detailed technical guide that includes quantitative data,
experimental methodologies, and pathway visualizations, the user is requested to clarify which
of these compounds, or if another specific structure, is the intended subject of the report.

Once the specific "Dipropanoic acid" compound of interest is identified, a comprehensive
guide will be developed to address the core requirements of the request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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